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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Blue 182, an anthraquinone-based dye, serves as a versatile pH indicator in various

analytical chemistry applications. Its distinct color transition from blue in alkaline to neutral

conditions to red in acidic environments makes it a valuable tool for visual pH determination

and endpoint detection in titrations. This document provides detailed application notes and

protocols for the effective use of Acid Blue 182 as a pH indicator in a laboratory setting.

Chemical and Physical Properties
A summary of the key properties of Acid Blue 182 is presented in the table below, providing

essential information for its handling and application.
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Property Value

Chemical Name

Disodium;4-[4-[acetyl(methyl)amino]-2-

sulfonatoanilino]-1-amino-9,10-

dioxoanthracene-2-sulfonate[1][2]

C.I. Name Acid Blue 182

CAS Number 12219-26-0[2]

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₂[1]

Molecular Weight 589.51 g/mol [3]

Appearance Blue Powder[3]

Solubility Soluble in water

pH Indicator Properties
Acid Blue 182 exhibits a distinct and reversible color change in response to variations in the

pH of a solution. This property is attributed to alterations in its molecular structure, specifically

the protonation and deprotonation of its functional groups, which in turn affects the molecule's

conjugation and its absorption of visible light.

The color transition of Acid Blue 182 is from blue in alkaline and neutral solutions to red in

acidic solutions.[1] While the precise pH transition range is not widely documented in readily

available literature, empirical determination is recommended for specific applications.

Application Notes
1. Preparation of Indicator Solution

A standard stock solution of Acid Blue 182 can be prepared for routine use in titrations and pH

estimations.

Protocol for Preparation of 0.1% (w/v) Acid Blue 182 Indicator Solution:

Materials:
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Acid Blue 182 powder

Distilled or deionized water

Volumetric flask (100 mL)

Analytical balance

Spatula and weighing paper

Procedure:

Accurately weigh 0.1 g of Acid Blue 182 powder using an analytical balance.

Transfer the powder to a clean 100 mL volumetric flask.

Add approximately 50 mL of distilled or deionized water to the flask.

Gently swirl the flask to dissolve the powder. A magnetic stirrer can be used for more

efficient dissolution.

Once the powder is completely dissolved, add distilled or deionized water to the 100 mL

mark.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Store the indicator solution in a clearly labeled, sealed container, protected from light.

2. Use in Acid-Base Titration

Acid Blue 182 can be employed as a visual indicator to determine the endpoint of an acid-

base titration. The color change from blue to red signifies the point of neutralization.

General Protocol for Acid-Base Titration using Acid Blue 182:

Materials:

Analyte solution (acid or base of unknown concentration)
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Titrant solution (standardized base or acid)

0.1% Acid Blue 182 indicator solution

Burette, clamp, and stand

Erlenmeyer flask

Pipette

Procedure:

Rinse the burette with a small amount of the titrant solution and then fill it, ensuring no air

bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume of the analyte solution into a clean Erlenmeyer flask.

Add 2-3 drops of the 0.1% Acid Blue 182 indicator solution to the analyte in the flask. The

solution should turn blue if the analyte is alkaline or neutral, or red if it is acidic.

Place the Erlenmeyer flask under the burette on a white background to easily observe the

color change.

Slowly add the titrant from the burette to the analyte while constantly swirling the flask.

Continue the titration until a sharp and persistent color change from blue to red (for an

acid titrant) or red to blue (for a base titrant) is observed. This is the endpoint.

Record the final burette reading. The volume of titrant used is the difference between the

final and initial readings.

Repeat the titration at least two more times to ensure accuracy and calculate the average

volume of titrant used.

Diagrams
Experimental Workflow for Acid-Base Titration
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Preparation

Titration Endpoint & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13450863#acid-blue-182-as-a-ph-indicator-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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